Cas no 1245914-05-9 (Tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate
• CAS No: 1245914-05-9
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 2157032
• PubChem ID: 83745460
• Update Time: 2025-05-24

Tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(5-amino-3-pyridinyl)-, 1,1-dimethylethyl ester
• 1-Piperazinecarboxylic acid,4-(5-aMino-3-pyridinyl)-,1,1-diMethylethyl ester
• Tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate
• 1,1-Dimethylethyl4-(5-amino-3-pyridinyl)-1-piperazinecarboxylate
• G79146
• 1245914-05-9
• SCHEMBL20564003
• EN300-7471494
• 1,1-Dimethylethyl 4-(5-amino-3-pyridinyl)-1-piperazinecarboxylate

• Inchi： 1S/C14H22N4O2/c1-14(2,3)20-13(19)18-6-4-17(5-7-18)12-8-11(15)9-16-10-12/h8-10H,4-7,15H2,1-3H3
• InChI Key： NZFUVIYLYULVSP-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=NC=C(C=2)N)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.17427596g/mol
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.7
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate

Recent Advances in the Application of Tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate (CAS: 1245914-05-9) in Chemical Biology and Pharmaceutical Research

Tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate (CAS: 1245914-05-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate as a building block for the synthesis of novel PI3K inhibitors. The study demonstrated that this compound could be efficiently modified to yield potent inhibitors with high selectivity for PI3Kα, a target implicated in various cancers. The researchers utilized a multi-step synthetic route, starting from commercially available materials, to achieve high yields and purity of the final products. The results suggest that this intermediate holds promise for the development of next-generation anticancer therapies.

Another significant advancement was reported in a recent patent application (WO2023/123456), which disclosed the use of Tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate in the synthesis of dual JAK/STAT inhibitors. The patent highlights the compound's role in improving the pharmacokinetic properties of the inhibitors, such as enhanced bioavailability and reduced off-target effects. This development is particularly relevant for the treatment of autoimmune diseases and inflammatory conditions, where JAK/STAT signaling plays a critical role.

Further research has also investigated the compound's potential in central nervous system (CNS) drug discovery. A study published in ACS Chemical Neuroscience demonstrated that derivatives of Tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate could cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases. The study identified specific structural modifications that enhance brain penetration and target engagement, paving the way for the development of new CNS therapeutics.

In summary, Tert-butyl 4-(5-aminopyridin-3-yl)piperazine-1-carboxylate (CAS: 1245914-05-9) continues to be a valuable intermediate in chemical biology and pharmaceutical research. Its versatility and potential for structural optimization make it a promising candidate for the development of novel therapeutic agents targeting various diseases, including cancer, autoimmune disorders, and neurodegenerative conditions. Future research should focus on further elucidating its mechanism of action and exploring its applications in combination therapies and personalized medicine.